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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-6-chlorooxindole

Cat. No.: B019368

An In-depth Technical Guide to 5-(2-
Chloroethyl)-6-chlorooxindole

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Chloroethyl)-6-chlorooxindole is a key chemical intermediate, primarily recognized for
its role in the synthesis of Ziprasidone, an atypical antipsychotic medication used in the
treatment of schizophrenia.[1][2] This guide provides a comprehensive overview of its chemical
and physical properties, detailed experimental protocols for its synthesis, and a visual
representation of the synthetic pathway.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 5-(2-Chloroethyl)-6-chlorooxindole
are summarized below, providing essential data for laboratory and developmental applications.

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

118289-55-7[3][4][5]1[6][7]

Molecular Formula

C10H9CI2NO[3][4][5][7]

Molecular Weight 230.09 g/mol [3][5]1[6][7]
6-chloro-5-(2-chloroethyl)-1,3-dihydroindol-2-

IUPAC Name
one[6]
6-Chloro-5-(2-chloroethyl)-2-indolinone, 6-

Synonyms ] )
Chloro-5-(2-chloroethyl)indolin-2-one[3][4]
INChI=1S/C10H9CI2NO/c11-2-1-6-3-7-4-

InChl 10(14)13-9(7)5-8(6)12/h3,5H,1-2,4H2,(H,13,14)
[51[7]

InChiKey ZTQQXEPZEYIVDK-UHFFFAOYSA-N[5][7]

SMILES C1C2=CC(=C(C=C2NC1=0)Cl)CcCCl[6]

Table 2: Physical and Chemical Properties
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Property Value
Pale Pink Solid[4], White to Yellow to Orange
Appearance
powder to crystal[5][7]
Melting Point 218-221 °CJ[3][5][7], 223.0 to 227.0 °C, 225 °C
- ) 393.8 £ 42.0 °C at 760 mmHg (Predicted)[3][5]
Boiling Point
[7]
) 1.4 +0.1 g/cm3[3], 1.376 £ 0.06 g/cm3
Density .
(Predicted)[5][7]
Solubility Soluble in Dimethylformamide (DMF)[3][5][7]

Vapor Pressure

0.0 £ 0.9 mmHg at 25 °CJ3], 0 Pa at 25 °C[5][7]

pKa

13.23 + 0.20 (Predicted)[5][7]

LogP

2.82[3], 2.93 at 20 °C[5][7]

Storage Temperature

Refrigerated (0-10 °C), Sealed in dry
conditions[5][7]

Experimental Protocols

The synthesis of 5-(2-Chloroethyl)-6-chlorooxindole is a critical step in the production of

Ziprasidone. The following protocol is based on established methodologies.[8][9]

Synthesis of 5-(2-Chloroethyl)-6-chlorooxindole

This process involves the reduction of 6-chloro-5-(chloroacetyl)oxindole.

Materials:

6-chloro-5-(chloroacetyl)oxindole

Trifluoroacetic acid

Triethylsilane

Chilled water
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» Nitrogen gas
» 3-liter three-neck flask and standard laboratory glassware
Procedure:

e Charge 650 ml of trifluoroacetic acid and 130 gm of 6-chloro-5-(chloroacetyl)oxindole into a
3-liter three-neck flask under a nitrogen atmosphere at a temperature of 25 to 30°C.[8]

e Stir the mixture for 15 minutes.
e Cool the mixture to 0 to 5°C with continuous stirring.[8]

o Slowly add 142.46 gms of triethylsilane over a period of 30 minutes, ensuring the
temperature is maintained between 0 to 5°C.[8]

» Continue stirring the reaction mixture for 30 minutes at 0 to 5°C.[8]

» Allow the reaction mixture to gradually warm to 30 to 35°C and continue stirring for 6 hours.

[8]
 After the reaction is complete, cool the mixture to 5 to 10°C.[8]
o Slowly add chilled water to the reaction mixture.[8]
e Stir the resulting mixture for 1 hour.[8]
« Filter the solids that have precipitated.[8]
e Wash the collected solids with water until a neutral pH is achieved.
e Dry the product under a vacuum at 40-45°C.

Synthetic Workflow

The synthesis of 5-(2-Chloroethyl)-6-chlorooxindole can be visualized as a multi-step
process. An improved one-pot process involves a Lewis acid-mediated selective deoxygenation
of the precursor ketone.[10][11]
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Caption: Synthetic pathway of 5-(2-Chloroethyl)-6-chlorooxindole.

Biological Activity and Applications

5-(2-Chloroethyl)-6-chlorooxindole is primarily utilized as an intermediate in the synthesis of
Ziprasidone.[8][10] Ziprasidone is an antipsychotic agent that acts as a serotonin and
dopamine antagonist.[2] 5-(2-Chloroethyl)-6-chlorooxindole itself has been identified as an
impurity of Ziprasidone and is a substrate for the human dopamine transporter (hDAT).[12] Its
biological activity is therefore intrinsically linked to its role as a precursor to a psychoactive
drug.

Safety and Handling

This compound is classified as hazardous to the aquatic environment.[6] It is recommended to
handle 5-(2-Chloroethyl)-6-chlorooxindole in a well-ventilated area and to wear appropriate
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personal protective equipment, including gloves, safety glasses, and a lab coat. Avoid release
to the environment and dispose of the substance in accordance with local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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